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Compound of Interest

Compound Name: 9-Nitroanthracene

Cat. No.: B110200

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the safe handling and disposal of 9-Nitroanthracene waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 9-Nitroanthracene?

Al: 9-Nitroanthracene is a hazardous chemical that poses several risks. It is a skin and
respiratory tract irritant and is harmful if ingested.[1][2] It has been shown to be mutagenic to
Salmonella typhimurium.[1][2] As an aromatic nitro compound, it can be a strong oxidizing
agent and may react vigorously or even explosively with reducing agents, hydrides, sulfides,
nitrides, and strong bases like sodium hydroxide.[3] It may also be sensitive to prolonged
exposure to light.[3]

Q2: What personal protective equipment (PPE) is required when working with 9-
Nitroanthracene?

A2: When handling 9-Nitroanthracene, it is essential to wear appropriate personal protective
equipment. This includes chemical safety goggles or eyeshields, chemical-resistant gloves
(such as nitrile), and a lab coat.[4] If there is a risk of generating dust, a NIOSH-approved N95
dust mask or a respirator with an organic vapor/acid gas cartridge should be used.[3][5] All
handling of the solid material should be done in a well-ventilated area, preferably a chemical
fume hood.[6]
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Q3: How should | store 9-Nitroanthracene in the laboratory?

A3: 9-Nitroanthracene should be stored in a tightly closed container in a cool, dry, and well-
ventilated area, away from incompatible materials.[6] It should be protected from direct
sunlight.[3] Some sources recommend refrigeration.[3] It is incompatible with strong oxidizing
agents, acids, fluorine, reducing agents, and strong bases.[3]

Q4: What is the proper procedure for disposing of 9-Nitroanthracene waste?

A4: 9-Nitroanthracene waste is considered hazardous and must be disposed of according to
local, regional, and national regulations. The recommended disposal method is through a
licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7] Do
not dispose of this chemical down the drain or in regular trash. All waste, including
contaminated consumables, should be collected in a designated, properly labeled hazardous
waste container.

Q5: How do | classify 9-Nitroanthracene waste for disposal?

A5: While a specific EPA hazardous waste code for pure 9-Nitroanthracene is not explicitly
listed, it would likely be classified as a hazardous waste based on its characteristics. As an
oxidizing agent and its potential for reactivity, it may exhibit the reactivity characteristic (EPA
waste code D003).[1][8] It is the responsibility of the waste generator to properly characterize
their waste. Consult with your institution's Environmental Health and Safety (EHS) department
to ensure accurate classification and compliant disposal.

Troubleshooting Guides
Scenario 1: Small Spill of 9-Nitroanthracene Powder

» Immediate Action: Alert colleagues in the immediate area. Ensure the area is well-ventilated.
Do not attempt to clean up a spill without the proper PPE.

o Containment: If it is safe to do so, prevent the further spread of the powder.

e Cleanup:
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o Gently dampen the spilled solid material with acetone to prevent it from becoming
airborne.[3]

o Carefully transfer the dampened material into a suitable, labeled container for hazardous
waste.[3]

o Use absorbent paper dampened with acetone to wipe the contaminated surface and pick
up any remaining material.[3]

o Place the contaminated absorbent paper and any other contaminated materials (e.g.,
gloves) into a vapor-tight plastic bag for disposal as hazardous waste.[3][9]

o Decontamination: Wash the spill area with a strong soap and water solution.[3]
o Reporting: Report the spill to your laboratory supervisor and EHS department.

Scenario 2: Accidental Skin or Eye Contact

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[4] Remove any contaminated clothing. If skin irritation occurs, seek medical
attention.[4]

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[4] Remove contact lenses if present and easy to do. Seek
immediate medical attention.[4]

Data Presentation

Table 1: Physical and Chemical Properties of 9-Nitroanthracene
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Property Value Reference
Chemical Formula C14HoNO:2 [1][10]
Molecular Weight 223.23 g/mol [2][11]
Appearance Yellow solid/powder [2][6]
Melting Point 141-146 °C (286-295 °F) [11][12]
Boiling Point 275 °C (527 °F) at 17 mmHg [2][11]
Solubility in Water Less than 0.1 mg/mL at 18 °C Be

(64 °F)
CAS Number 602-60-8 [1][11]

Experimental Protocols

Protocol: Weighing and Preparing a Solution of 9-Nitroanthracene

This protocol outlines the steps for safely weighing 9-Nitroanthracene powder and preparing a
stock solution.

Materials:

» 9-Nitroanthracene solid

e Appropriate solvent (e.g., acetone, toluene)
e Analytical balance

e Spatula

e Weighing paper or boat

e Volumetric flask with a stopper

o Beaker

o Pipettes
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o Designated hazardous waste container

Procedure:

e Preparation:

[¢]

Ensure you are wearing the required PPE: lab coat, chemical safety goggles, and nitrile
gloves.

Perform all work in a certified chemical fume hood.

[¢]

[e]

Place a plastic-backed absorbent liner on the work surface of the fume hood.

o

Have a designated hazardous waste container ready for all solid and liquid waste.
e Weighing:
o Tare the analytical balance with a piece of weighing paper or a weighing boat.

o Carefully use a clean spatula to transfer the desired amount of 9-Nitroanthracene powder
onto the weighing paper. Avoid creating dust.

o Record the exact weight.
e Solution Preparation:
o Carefully transfer the weighed 9-Nitroanthracene powder into the volumetric flask.

o Use a small amount of the chosen solvent to rinse the weighing paper and spatula into the
flask to ensure a complete transfer.

o Add the solvent to the flask, filling it to approximately half of the final volume.

o Stopper the flask and gently swirl to dissolve the solid. Sonication may be used if
necessary.

o Once dissolved, add the solvent to the calibration mark on the neck of the flask.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
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» Waste Disposal:

o Dispose of the weighing paper, any contaminated paper towels, and gloves in the
designated solid hazardous waste container.

o Any excess solvent or rinsing solutions should be disposed of in the designated liquid
hazardous waste container.

o Do not mix this waste with other waste streams, especially those containing reducing
agents or strong bases.

e Cleanup:

o Wipe down the spatula and work area with a cloth dampened with a suitable solvent (e.g.,
acetone), followed by a soap and water solution.

o Dispose of the cleaning materials in the solid hazardous waste container.

o Wash your hands thoroughly after completing the procedure.

Mandatory Visualization
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Start: Experiment with
9-Nitroanthracene

Wear Appropriate PPE:
- Safety Goggles

- Nitrile Gloves
- Lab Coat
- Respirator (if needed)

Safe Handling:
- Use in Fume Hood
- Avoid Dust Generation
- Segregate from Incompatibles

Accident

Spill Occurs

y

Generate Waste:

- Contaminated Solids
- Excess Reagent

- Solutions

Spill Cleanup Protocol:

1. Dampen with Acetone
2. Collect in Waste Container

3. Decontaminate Area

Waste Collection:
- Designated, Labeled
Hazardous Waste Container

- Do Not Mix with Incompatibles

Waste Disposal:

- Contact EHS
- Arrange for Pickup by
Licensed Contractor

End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 9-Nitroanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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